Cas no 347314-43-6 ((2E)-N-[(2,4-Dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide)

• Product Name: (2E)-N-[(2,4-Dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide
• CAS No: 347314-43-6
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 4713174
• Update Time: 2025-05-25

(2E)-N-[(2,4-Dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-[(2,4-dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide
• SMSF0014987
• STK050047
• CB15972
• 3-(2,4-dimethylphenyl)-1-[(2E)-3-phenylprop-2-enoyl]thiourea
• (E)-N-[(2,4-dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide
• (2E)-N-[(2,4-Dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide

• Inchi： 1S/C18H18N2OS/c1-13-8-10-16(14(2)12-13)19-18(22)20-17(21)11-9-15-6-4-3-5-7-15/h3-12H,1-2H3,(H2,19,20,21,22)/b11-9+
• InChI Key： ZQTBQELLTPFCJZ-PKNBQFBNSA-N
• SMILES： S=C(NC(/C=C/C1C=CC=CC=1)=O)NC1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 415
• Topological Polar Surface Area: 73.2

Additional information on (2E)-N-[(2,4-Dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide

Compound CAS No. 347314-43-6: (2E)-N-[(2,4-Dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide

The compound CAS No. 347314-43-6, also known as (2E)-N-[(2,4-Dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a carbamothioyl group and a propenamide moiety, making it a valuable molecule for research and development in the fields of organic chemistry and medicinal chemistry.

Recent studies have highlighted the importance of (2E)-N-[(2,4-Dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide in the development of novel therapeutic agents. Its structure allows for diverse functionalization, enabling researchers to explore its potential as an antioxidant, anti-inflammatory, or even as a component in drug delivery systems. The presence of the dimethylphenyl group adds to its stability and bioavailability, making it a promising candidate for further investigation.

The synthesis of this compound involves a series of well-established organic reactions, including thiourea formation and amidation, which are critical steps in achieving the desired molecular architecture. The stereochemistry at the double bond (E configuration) plays a pivotal role in determining its physical and chemical properties, such as solubility and reactivity. Researchers have utilized advanced spectroscopic techniques, including NMR and IR spectroscopy, to confirm the structural integrity of this compound.

In terms of applications, CAS No. 347314-43-6 has shown potential in the field of materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable bonds with other molecules makes it an ideal candidate for creating durable and functional materials. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, further underscoring its versatility.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of (2E)-N-[(2,4-Dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide with unprecedented accuracy. These studies have provided valuable insights into its potential interactions with biological systems, paving the way for its use in drug design and discovery.

In conclusion, CAS No. 347314-43-6 represents a significant advancement in organic chemistry, offering a wide range of possibilities for both academic research and industrial applications. Its unique structure and versatile properties make it a valuable tool for scientists seeking to develop innovative solutions across various disciplines.